Cas no 271789-32-3 (1-methyl-2-nitro-1H-Indole)

1-methyl-2-nitro-1H-Indole structure
1-methyl-2-nitro-1H-Indole structure
Product Name:1-methyl-2-nitro-1H-Indole
CAS No:271789-32-3
MF:C9H8N2O2
MW:176.172021865845
CID:1110150
PubChem ID:11182938
Update Time:2025-04-20

1-methyl-2-nitro-1H-Indole Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-2-nitro-1H-Indole
    • 1-METHYL-2-NITROINDOLE
    • 271789-32-3
    • SCHEMBL5950143
    • Inchi: 1S/C9H8N2O2/c1-10-8-5-3-2-4-7(8)6-9(10)11(12)13/h2-6H,1H3
    • InChI Key: QDNLHHNZQKBDCN-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC2C=CC=CC=2N1C)=O

Computed Properties

  • Exact Mass: 176.058577502g/mol
  • Monoisotopic Mass: 176.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 50.8Ų
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